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Compound of Interest

Compound Name: Kaempferol-3-O-rhamnoside

Cat. No.: B15156222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Kaempferol-3-O-
rhamnoside, a naturally occurring flavonol glycoside. Also known as Afzelin, this compound is

of significant interest in pharmaceutical research due to its potential therapeutic properties.[1]

Understanding its solubility in various solvents is critical for developing effective formulations

and delivery systems.

Quantitative Solubility Data
The solubility of Kaempferol-3-O-rhamnoside has been evaluated in several common

laboratory solvents. The following table summarizes the available quantitative data. It is

important to note that some discrepancies exist in the reported values, which may be attributed

to variations in experimental conditions such as temperature and the purity of the compound

and solvents.
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Solvent
Temperature
(°C)

Solubility
(mg/mL)

Solubility (mM) Source(s)

Methanol 25 50 115.64 ChemicalBook

Ethanol 25 12 - 50 27.75 - 115.64

TargetMol,

AbMole

BioScience,

GlpBio

DMSO Not Specified 1 - 7.57 2.31 - 17.51
MedChemExpres

s, GlpBio

Water Not Specified Poorly soluble Not Applicable CymitQuimica

Note: The molecular weight of Kaempferol-3-O-rhamnoside is 432.38 g/mol .

Experimental Protocols for Solubility Determination
A standardized method for determining the solubility of flavonoid glycosides like Kaempferol-3-
O-rhamnoside is crucial for obtaining reproducible results. The following is a generalized

experimental protocol based on common laboratory practices for solubility assessment.

Materials and Equipment
Kaempferol-3-O-rhamnoside (high purity)

Solvents (e.g., water, methanol, ethanol, DMSO) of analytical grade

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)
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Syringe filters (0.22 µm)

Glass vials with screw caps

Experimental Workflow

Experimental Workflow for Solubility Determination

Preparation Equilibration Separation & Analysis Quantification

Weigh Kaempferol-3-O-rhamnoside Add excess to solvent in vial Equilibrate at constant temperature
(e.g., 24-72 hours with shaking) Centrifuge to pellet undissolved solid Filter supernatant Analyze filtrate by HPLC Determine concentration from

calibration curve

Kaempferol-3-O-rhamnoside Inhibition of MAPK Pathway
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Kaempferol-3-O-rhamnoside and the NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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